Cas no 2034360-32-0 (1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product name: 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034360-32-0
• MF: C₂₁H₂₄ClN₃O₄S
• MW: 449.950963020325
• CID: 6275543
• PubChem ID: 119099937

1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034360-32-0
• 1-{1-[4-(2-chlorophenoxy)benzenesulfonyl]azetidin-3-yl}piperidine-4-carboxamide
• F6473-0469
• 1-(1-((4-(2-chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide
• 1-[1-[4-(2-chlorophenoxy)phenyl]sulfonylazetidin-3-yl]piperidine-4-carboxamide
• AKOS026689044
• 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C21H24ClN3O4S/c22-19-3-1-2-4-20(19)29-17-5-7-18(8-6-17)30(27,28)25-13-16(14-25)24-11-9-15(10-12-24)21(23)26/h1-8,15-16H,9-14H2,(H2,23,26)
• InChI Key： GQACHLJRZDSUHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(=CC=1)S(N1CC(C1)N1CCC(C(N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 449.1176051g/mol
• Monoisotopic Mass: 449.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 2.5

Additional information on 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide

1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034360-32-0) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive scientific investigation. Recent studies have highlighted its role in various therapeutic areas, including but not limited to, anti-inflammatory, anti-cancer, and neuroprotective applications.

The molecular structure of 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide is characterized by a complex arrangement of functional groups. The presence of a sulfonyl group attached to a chlorophenoxyphenyl moiety introduces significant electronic and steric effects, which are crucial for its biological activity. Additionally, the azetidine ring and piperidine carboxamide groups contribute to the molecule's stability and bioavailability. These structural elements collectively enhance its potential as a drug candidate.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide. Researchers have developed novel methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates, thereby streamlining the overall production process.

In terms of pharmacological activity, 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide has demonstrated potent inhibitory effects on several enzyme targets associated with inflammatory diseases. Preclinical studies have shown that this compound effectively suppresses the activity of cyclooxygenase (COX)-2, a key enzyme involved in the inflammatory response. Furthermore, it has exhibited anti-proliferative properties against various cancer cell lines, suggesting its potential as an anti-cancer agent.

The sulfonyl group in the molecule plays a pivotal role in modulating its pharmacokinetic properties. Studies have indicated that this group enhances the compound's solubility and permeability, thereby improving its absorption and distribution within the body. Additionally, the chlorophenoxyphenyl moiety contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching target sites efficiently.

Recent research has also explored the neuroprotective potential of 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide. In vitro experiments have demonstrated its ability to protect neuronal cells from oxidative stress-induced damage, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the versatility of this compound in addressing diverse therapeutic needs.

The development of 1-(1-((4-(2-Chlorophenoxy)phenyl)sulfonyl)azetidin-3-y) derivatives has opened new avenues for drug discovery. By modifying specific functional groups within the molecule, researchers can tailor its properties to target different diseases or improve its pharmacokinetic profile. For example, substituting the chlorine atom with other halogens or introducing additional functional groups may enhance its selectivity and efficacy.

In conclusion, 1-(1